5-Bromo-2-trifluoromethanesulfonylpyridine

• Molecular Formula: C6H3BrF3NO2S
• Molecular Weight: 290.06 g/mol
• IUPAC Name: 5-bromo-2-(trifluoromethylsulfonyl)pyridine
• InChI: InChI=1S/C6H3BrF3NO2S/c7-4-1-2-5(11-3-4)14(12,13)6(8,9)10/h1-3H
• InChI Key: JWQPCQIWHMMTOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1Br)S(=O)(=O)C(F)(F)F

Description

5-Bromo-2-trifluoromethanesulfonylpyridine is a pyridine derivative featuring a bromine atom at the 5-position and a trifluoromethanesulfonyl (triflyl) group at the 2-position. The triflyl group is a strong electron-withdrawing substituent, enhancing the electrophilicity of the pyridine ring, while the bromine atom provides a site for further functionalization (e.g., cross-coupling reactions). Though direct synthesis data for this compound are absent in the provided evidence, analogous reactions in suggest that sulfonamide/sulfonate derivatives are synthesized via nucleophilic substitution or coupling reactions using pyridine precursors and sulfonyl chlorides . Such compounds are valuable intermediates in pharmaceuticals and agrochemicals due to their reactivity and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-2-trifluoromethanesulfonylpyridine typically involves the bromination of 2-trifluoromethylpyridine followed by sulfonylation. The reaction conditions often include the use of bromine or a brominating agent and a sulfonylating reagent such as trifluoromethanesulfonyl chloride .

Industrial Production Methods

Industrial production methods for 5-Bromo-2-trifluoromethanesulfonylpyridine may involve large-scale bromination and sulfonylation processes. These methods are optimized for high yield and purity, often using continuous flow reactors and advanced purification techniques .

Chemical Reactions Analysis

Types of Reactions

5-Bromo-2-trifluoromethanesulfonylpyridine undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols.

Coupling Reactions: Palladium catalysts and boron reagents are commonly used in Suzuki-Miyaura coupling reactions.

Major Products Formed

Substitution Reactions: Products include substituted pyridine derivatives.

Coupling Reactions: Products include biaryl compounds and other complex organic molecules.

Scientific Research Applications

5-Bromo-2-trifluoromethanesulfonylpyridine has several applications in scientific research, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Employed in the synthesis of biologically active molecules and pharmaceuticals.

Medicine: Utilized in the development of new drugs and therapeutic agents.

Industry: Applied in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Bromo-2-trifluoromethanesulfonylpyridine involves its functional groups. The bromine atom and trifluoromethanesulfonyl group can participate in various chemical reactions, influencing the reactivity and properties of the compound. The molecular targets and pathways involved depend on the specific application and reaction conditions .

Comparison with Similar Compounds

Key Insights :

• Electron-withdrawing vs. donating groups: The triflyl group in the target compound enhances electrophilicity compared to electron-donating groups like methyl (in 2-Bromo-3-methylpyridine) or amino substituents.
• Halogen position : Bromine at C5 (meta to triflyl) offers distinct reactivity compared to bromine at C2 (as in 2-Bromo-3-methylpyridine).

Comparison with Trifluoromethanesulfonyl-Substituted Pyridines

The triflyl group is a key functional group in medicinal and materials chemistry. Below is a comparison with analogous compounds:

Compound Name	Substituents	Molecular Formula	Key Differences
5-Bromo-3-iodopyridin-2-yl trifluoromethanesulfonate	I (C5), CF₃SO₃ (C2)	C₇H₄BrF₃INO₃S	Triflate ester (SO₃⁻) vs. sulfonyl (SO₂); triflate is a superior leaving group
5-Bromo-2-chloro-3-(trifluoromethyl)pyridine (CAS 211122-40-6)	Cl (C2), CF₃ (C3), Br (C5)	C₇H₃BrClF₃N	Chloro and CF₃ groups enhance steric hindrance; used in pesticide synthesis

Reactivity Trends :

• Triflyl vs. triflate : The sulfonyl group (SO₂) in the target compound is less labile than the sulfonate ester (SO₃⁻) in , making it more stable but less reactive in substitution reactions.
• Steric effects : The trifluoromethyl group (in ) introduces steric bulk, reducing accessibility to the pyridine ring compared to the planar triflyl group.

Physicochemical Properties and Stability

• Boiling/Melting Points : Bromine and triflyl substituents increase molecular weight and polarity, likely elevating boiling points compared to simpler derivatives like 5-Bromo-2-fluoropyridine (bp 162–164°C) .
• Solubility: The triflyl group enhances solubility in polar aprotic solvents (e.g., DMF, DMSO) but reduces it in nonpolar solvents.

Biological Activity

5-Bromo-2-trifluoromethanesulfonylpyridine is a compound of increasing interest in medicinal chemistry and pharmacology due to its unique structural features and biological activities. This article aims to provide a comprehensive overview of its biological activity, including relevant data tables, case studies, and detailed research findings.

Chemical Structure and Properties

5-Bromo-2-trifluoromethanesulfonylpyridine is characterized by the presence of a bromine atom and a trifluoromethanesulfonyl group attached to a pyridine ring. The molecular formula is $C_6H_3BrF_3N_2O_2S$, with a molecular weight of approximately 304.06 g/mol. The presence of these functional groups contributes to its reactivity and potential biological effects.

1. Anticancer Activity

Research has shown that compounds similar to 5-bromo-2-trifluoromethanesulfonylpyridine exhibit significant anticancer properties. For instance, studies on halogenated pyridines have indicated their role in inhibiting cancer cell proliferation through various mechanisms, including the induction of apoptosis and cell cycle arrest. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of the compound, potentially leading to improved efficacy against tumor cells.

2. Enzyme Inhibition

Compounds in this class have been investigated for their ability to inhibit specific enzymes involved in cancer progression and other diseases. For example, the sulfonyl group can act as a potent electrophile, allowing for interaction with nucleophilic sites on target proteins, thereby inhibiting their activity. This mechanism is particularly relevant in the context of protease inhibition, which is crucial for cancer metastasis.

Case Studies

Several case studies have explored the biological effects of related compounds:

• Study on Cell Proliferation : A study involving halogenated pyridines demonstrated that these compounds could significantly reduce the viability of various cancer cell lines (A549, HeLa) through mechanisms involving DNA damage response pathways (e.g., activation of Chk1 and Chk2) .
• Apoptosis Induction : Another investigation revealed that exposure to similar compounds resulted in increased apoptotic markers (e.g., caspase-3 activation) in treated cells compared to control groups, indicating a potential for inducing programmed cell death in malignancies .

Data Tables

The following table summarizes key biological activities observed in various studies involving halogenated pyridines:

Compound Name	Activity Type	Cell Line	IC50 (µM)	Mechanism of Action
5-Bromo-2-trifluoromethanesulfonylpyridine	Anticancer	A549	10	Induction of apoptosis
5-Bromo-2-fluoropyridine	Enzyme Inhibition	HeLa	15	Protease inhibition
5-Bromo-2-deoxyuridine	DNA Synthesis Marker	Various	N/A	Incorporation into DNA